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Compound of Interest

Compound Name:
Trimethyl ethane-1,1,2-

tricarboxylate

Cat. No.: B1296336 Get Quote

A comprehensive review of scientific literature and chemical databases indicates that Trimethyl
ethane-1,1,2-tricarboxylate is not a known naturally occurring compound. It is consistently

referenced as a synthetic molecule available from chemical suppliers for research and

laboratory use.

Initial investigations into the natural occurrence of Trimethyl ethane-1,1,2-tricarboxylate did

not yield any reports of its isolation from plant, fungal, or other biological sources. Further

targeted searches for its presence in natural products, as well as for any biosynthetic or

metabolic pathways involving this specific molecule, were also unsuccessful.

While a related compound, Triethyl ethane-1,1,2-tricarboxylate (the triethyl ester), has been

reported in Solanum lycopersicum (tomato), there is no such evidence for the trimethyl ester. In

fact, some chemical databases explicitly state that the related triethyl ester is not found in

nature, reinforcing the likelihood that the trimethyl ester is also of synthetic origin.

The available literature primarily describes Trimethyl ethane-1,1,2-tricarboxylate in the

context of chemical synthesis. It is used as a reagent or building block in various organic

reactions. For instance, documents allude to the "synthesis of trimethyl ethane-1,1,2-
tricarboxylate" and its application in the synthesis of other complex molecules, including

natural products and drugs, which points to its role as a synthetic intermediate rather than an

end product of a natural pathway.
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Given the absence of evidence for its natural occurrence, the core requirements for a technical

guide on this topic—including quantitative data on its presence in natural sources, detailed

experimental protocols for its isolation from biological samples, and diagrams of associated

signaling pathways—cannot be fulfilled. The compound is not known to be produced by living

organisms, and therefore, no such data or biological pathways exist to be documented.

For researchers and professionals in drug development, it is important to note that Trimethyl
ethane-1,1,2-tricarboxylate should be regarded as a synthetic chemical entity. Information

regarding its properties, synthesis, and reactivity can be found in chemical databases and

publications focused on organic synthesis.

To cite this document: BenchChem. [Trimethyl Ethane-1,1,2-tricarboxylate Not Found in
Natural Sources]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296336#natural-occurrence-of-trimethyl-ethane-1-1-
2-tricarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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